MDA 77
MDA 77
MDA 77 is a selective inverse agonist of the human peripheral cannabinoid (CB2) receptor that demonstrates an EC50 value of 5.8 nM at CB2 and no activity at central cannabinoids (CB1) receptor in functional binding assays. The in vivo activity of this compound has not been reported.
Brand Name:
Vulcanchem
CAS No.:
1103774-21-5
VCID:
VC21149898
InChI:
InChI=1S/C21H23N3O3/c1-3-4-8-13-24-18-14-16(27-2)11-12-17(18)19(21(24)26)22-23-20(25)15-9-6-5-7-10-15/h5-7,9-12,14,26H,3-4,8,13H2,1-2H3
SMILES:
CCCCCN1C2=C(C=CC(=C2)OC)C(=C1O)N=NC(=O)C3=CC=CC=C3
Molecular Formula:
C21H23N3O3
Molecular Weight:
365.4 g/mol
MDA 77
CAS No.: 1103774-21-5
Cat. No.: VC21149898
Molecular Formula: C21H23N3O3
Molecular Weight: 365.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | MDA 77 is a selective inverse agonist of the human peripheral cannabinoid (CB2) receptor that demonstrates an EC50 value of 5.8 nM at CB2 and no activity at central cannabinoids (CB1) receptor in functional binding assays. The in vivo activity of this compound has not been reported. |
|---|---|
| CAS No. | 1103774-21-5 |
| Molecular Formula | C21H23N3O3 |
| Molecular Weight | 365.4 g/mol |
| IUPAC Name | N-(2-hydroxy-6-methoxy-1-pentylindol-3-yl)iminobenzamide |
| Standard InChI | InChI=1S/C21H23N3O3/c1-3-4-8-13-24-18-14-16(27-2)11-12-17(18)19(21(24)26)22-23-20(25)15-9-6-5-7-10-15/h5-7,9-12,14,26H,3-4,8,13H2,1-2H3 |
| Standard InChI Key | SNDQOZCXKLNSRI-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCN1C2=C(C=CC(=C2)OC)/C(=N/NC(=O)C3=CC=CC=C3)/C1=O |
| SMILES | CCCCCN1C2=C(C=CC(=C2)OC)C(=C1O)N=NC(=O)C3=CC=CC=C3 |
| Canonical SMILES | CCCCCN1C2=C(C=CC(=C2)OC)C(=C1O)N=NC(=O)C3=CC=CC=C3 |
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